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Compound of Interest

Compound Name: 4-Aminodiphenylamine sulfate

Cat. No.: B8048891

This technical guide provides a detailed overview of 4-Aminodiphenylamine and its related
sulfate compounds. The common name "4-Aminodiphenylamine sulfate" can be ambiguous
and is associated with two distinct chemical entities, each with its own CAS number and
specific structure. This document delineates these compounds to provide clarity for
researchers, scientists, and drug development professionals.

Disclaimer: This document provides chemical and identification data. It does not contain
experimental protocols or detailed signaling pathways. The generation of such specific
experimental data is beyond the scope of this guide.

Parent Compound: 4-Aminodiphenylamine

4-Aminodiphenylamine, also known as N-phenyl-p-phenylenediamine, is the parent aromatic
amine from which the sulfate derivatives are formed. It is a key intermediate in various
industrial applications, including the synthesis of dyes and antioxidants.

Synonyms:

4-ADPA[1]

N-Phenyl-1,4-phenylenediamine[1][2]

N-Phenyl-p-phenylenediamine[1][2][3]

p-Aminodiphenylamine[2]
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* (4-aminophenyl)phenylamine
* 4-(Phenylamino)aniline
» Variamine Blue RT Base

Quantitative Data Summary:

Identifier Value Reference
CAS Number 101-54-2 [1112]
Molecular Formula Ci12H12N2 [1][2]
Molecular Weight 184.24 g/mol [2][3]
Appearance Purple-black or dark purple 2]
solid

Melting Point 72-75 °C [2][3]
Boiling Point 354 °C [2][3]

N-Phenyl-p-phenylenediamine Sulfate (Sulfate Salt)

This compound is the direct sulfate salt of 4-Aminodiphenylamine, typically occurring as a 2:1
adduct of the amine with sulfuric acid. It is primarily used in the formulation of permanent hair
dyes.[4]

Synonyms:

p-Aminodiphenylamine sulfate[5]

1,4-Benzenediamine, N1-phenyl-, sulfate (2:1)[5]

bis(N-phenylbenzene-p-diamine) sulphate[5][6]

Rodol Gray BS[5]

Colorex 4ADS[5]
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* RT Base Sulfate[6]

Quantitative Data Summary:

Identifier Value Reference
CAS Number 4698-29-7 [51161171[8]
Molecular Formula C24H26N404S (for 2:1 salt) [5]
Molecular Weight 466.56 g/mol (for 2:1 salt)

EINECS Number 225-173-1 [51[6]

4-Diazodiphenylamine Sulfate (Diazonium Salt)

This compound is a diazonium salt derivative of 4-Aminodiphenylamine. It is functionally and
structurally different from the simple sulfate salt and is known commercially as Variamine Blue
RT Salt. It is used as a dye and a reagent in analytical chemistry.

Synonyms:

e 4-Aminodiphenylamine diazonium sulfate[1]

e 4-Diazodiphenylamine sulfate[1]

e Variamine Blue RT (sulfate)[9]

e Variamine Blue RT Salt[1]

e 4-(N-Phenylamino)benzenediazonium Hydrogensulfate[7]
e Azoic Diazo Component 22[1]

Quantitative Data Summary:
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Identifier Value Reference
CAS Number 4477-28-5 [6][9]
Molecular Formula C12H11N304S [6][9]
Molecular Weight 293.30 g/mol [6]119]
EINECS Number 224-756-8 [7]

N#
SMILES [N+]C1=CC=C(NC2=CC=CC=  [6][9]

C2)C=C1.0=S([0-])(0)=0

Relationships and Derivatives

The following diagram illustrates the relationship between the parent compound, 4-
Aminodiphenylamine, and its two distinct sulfate-containing derivatives.

4-Aminodiphenylamine
(N-Phenyl-p-phenylenediamine)
CAS: 101-54-2

+ H2S0a4 + HNO2 / H2SOa4
(Salt Formation) (Diazotization)

N-Phenyl-p-phenylenediamine Sulfate 4-Diazodiphenylamine Sulfate
(Sulfate Salt, 2:1) (Diazonium Salt)
CAS: 4698-29-7 CAS: 4477-28-5

Click to download full resolution via product page

Caption: Chemical relationship between 4-Aminodiphenylamine and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 4-Aminodiphenylamine and its Sulfate
Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8048891#4-aminodiphenylamine-sulfate-cas-
number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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